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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B608712

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling, operation,
and disposal of LY2365109 hydrochloride in a laboratory setting. The following procedures
are designed to minimize risk and ensure a safe research environment.

Hazard Identification and Risk Assessment

While specific comprehensive hazard data for LY2365109 hydrochloride is limited, it is
prudent to handle it as a potent neuropharmacological agent. A thorough risk assessment
should be conducted before any handling, considering the quantity of the substance, the nature
of the procedure, and the potential for aerosol generation or spillage.

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling
LY2365109 hydrochloride.
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. . Recommended for Higher
PPE Category Minimum Requirement . .
Risk Operations*

o ) Chemical-resistant gloves
) Nitrile gloves (double-gloving o
Hand Protection (e.g., butyl rubber) over nitrile
recommended)
gloves

] Safety glasses with side ]
Eye Protection Hield Chemical splash goggles
shields

] Disposable gown over
Body Protection Laboratory coat
laboratory coat

) N95 respirator if there is a risk
Not generally required for o
) ) ) o of aerosolization (e.g.,
Respiratory Protection handling small quantities in a o )
) weighing powders outside a
well-ventilated area. i
ventilated enclosure).

Face shield in addition to
Face Protection Not generally required goggles when there is a
significant splash hazard

*Higher risk operations include handling large quantities, preparing stock solutions, and
procedures with a high likelihood of splashing or aerosol generation.

Operational Plan: Step-by-Step Handling Procedures

3.1. Preparation and Weighing

» Designated Area: All handling of solid LY2365109 hydrochloride should be performed in a
designated area, such as a chemical fume hood or a ventilated balance enclosure, to
minimize inhalation exposure.

» Pre-Handling Check: Before starting, ensure that all necessary PPE is readily available and
in good condition. Verify the location of the nearest safety shower and eyewash station.

e Weighing:

o Don the appropriate PPE as outlined in the table above.
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o Use a tared weigh boat or paper.
o Handle the compound gently to avoid creating dust.

o Clean the balance and surrounding area with a damp cloth or paper towel immediately
after weighing to remove any residual powder. Dispose of the cleaning material as
chemical waste.

3.2. Solution Preparation
e Solvent Selection: LY2365109 hydrochloride is soluble in DMSO.
e Dissolving:

o In a chemical fume hood, add the desired volume of solvent to the weighed compound in a
suitable container (e.g., a vial or flask).

o Cap the container securely and mix by vortexing or gentle agitation until the solid is
completely dissolved.

o If heating is required to aid dissolution, use a water bath and ensure the container is
properly vented to avoid pressure buildup.

o Labeling: Clearly label the container with the compound name, concentration, solvent, date
of preparation, and your initials.

3.3. Storage
Form Storage Temperature Shelf Life
) As specified by the
Solid -20°C

manufacturer

Follow manufacturer's
Stock Solution (in DMSO) -20°C or -80°C recommendations or best

laboratory practice for stability.
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Store all containers containing LY2365109 hydrochloride in a clearly labeled, secondary
container to prevent spills and cross-contamination.

Disposal Plan

4.1. Waste Segregation

Solid Waste: All disposable materials that have come into contact with LY2365109
hydrochloride (e.g., gloves, weigh boats, paper towels) should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

Ligquid Waste: Unused solutions of LY2365109 hydrochloride should be collected in a
labeled hazardous waste container compatible with the solvent used. Do not pour chemical
waste down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

4.2. Waste Disposal Procedure

Follow your institution's specific guidelines for the disposal of chemical waste.

Ensure all waste containers are securely sealed and properly labeled with the contents.

Arrange for the collection of the hazardous waste by your institution's environmental health
and safety (EHS) department.

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

« Spill:

o

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

[¢]

Wearing appropriate PPE, carefully scoop the absorbed material into a labeled hazardous
waste container.

[¢]

Clean the spill area with a suitable solvent and then with soap and water.

[¢]

For large spills, evacuate the area and contact your institution's EHS department
immediately.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for safely handling LY2365109 hydrochloride
in a laboratory setting.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
LY2365109 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608712#personal-protective-equipment-for-handling-
ly2365109-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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